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Compound of Interest

Compound Name: Tetrabutylammonium Azide

Cat. No.: B1234632

Tetrabutylammonium Azide: Physicochemical
Properties

Tetrabutylammonium azide is a quaternary ammonium salt that serves as a versatile and
stable source of the azide ion for various applications in organic synthesis. It is particularly
valued for its solubility in organic solvents, facilitating its use in a wide range of chemical
reactions.

Core Physicochemical Data

The fundamental properties of tetrabutylammonium azide, including its molecular formula
and weight, are summarized below. This data is essential for stoichiometric calculations in
synthesis and for material characterization.

Property Value

Molecular Formula C1e6H36Na[1][2][3][4]

Molecular Weight 284.48 g/mol [1][2][31[4]

CAS Number 993-22-6[1][2][3]

Appearance White to off-white or pale yellow powder[1]
Melting Point 84-88 °C[1]
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Note: While most chemical suppliers and databases report the molecular formula as Cie6H3zsNa4
and the molecular weight as 284.48 g/mol , some database entries may contain conflicting
information.

The structure of tetrabutylammonium azide consists of a central nitrogen atom bonded to four
butyl groups, forming the tetrabutylammonium cation, and a linear azide anion.

Applications in Research and Development

Tetrabutylammonium azide is a key reagent in several areas of chemical synthesis:

o Click Chemistry: It serves as a reliable azide source for copper-catalyzed or strain-promoted
azide-alkyne cycloaddition reactions.[1]

¢ Organic Synthesis: The compound is used to introduce the azide functional group into
molecules, which is a precursor for synthesizing amines, nitriles, and nitrogen-containing
heterocycles.[5]

o Polymer Chemistry: It is utilized in the development of functionalized polymers and materials,
contributing to advancements in drug delivery and catalysis.[1]

Due to the nature of the query, which focuses on the fundamental physicochemical properties
of a chemical compound, the requested sections on experimental protocols and signaling
pathways are not applicable. These sections are relevant for describing biological processes or
detailed experimental procedures, rather than reporting intrinsic molecular data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234632#tetrabutylammonium-azide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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